![molecular formula C19H19FN2O2 B267670 2-fluoro-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide](/img/structure/B267670.png)
2-fluoro-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-fluoro-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research. It belongs to the class of benzamide derivatives and is commonly referred to as FPB. FPB is a potent inhibitor of the protein-protein interaction between MDM2 and p53, which is crucial for the regulation of the tumor suppressor protein p53.
Mechanism of Action
FPB inhibits the protein-protein interaction between MDM2 and p53, which is crucial for the regulation of the tumor suppressor protein p53. MDM2 is an E3 ubiquitin ligase that targets p53 for degradation, leading to the inhibition of its tumor-suppressive activity. By inhibiting the interaction between MDM2 and p53, FPB stabilizes p53 and activates its tumor-suppressive activity, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
FPB has been shown to have a potent antitumor effect in various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been found to enhance the efficacy of chemotherapy drugs such as doxorubicin and cisplatin. FPB has been shown to induce apoptosis in cancer cells through the activation of the p53 pathway. Additionally, FPB has shown potential in the treatment of neurodegenerative diseases by inhibiting the aggregation of amyloid-beta and alpha-synuclein, which are involved in the pathogenesis of Alzheimer's disease and Parkinson's disease, respectively.
Advantages and Limitations for Lab Experiments
One of the advantages of FPB is its high potency and specificity for the MDM2-p53 interaction, making it a promising candidate for cancer therapy. However, FPB has poor solubility in water, which can limit its use in in vivo experiments. Additionally, FPB has not been extensively studied for its pharmacokinetic and toxicological properties, which are crucial for the development of a safe and effective drug.
Future Directions
Future research on FPB should focus on improving its pharmacokinetic and toxicological properties to facilitate its use in in vivo experiments. Additionally, the potential use of FPB in combination with other chemotherapy drugs should be explored further. Furthermore, the potential use of FPB in the treatment of other diseases, such as viral infections and autoimmune diseases, should be investigated. Finally, the development of FPB derivatives with improved potency, solubility, and pharmacokinetic properties should be explored to enhance its therapeutic potential.
Conclusion
In conclusion, 2-fluoro-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide is a promising candidate for cancer therapy and the treatment of neurodegenerative diseases. Its high potency and specificity for the MDM2-p53 interaction make it a valuable tool for scientific research. However, further research is needed to improve its pharmacokinetic and toxicological properties and to explore its potential use in combination therapy and the treatment of other diseases.
Synthesis Methods
The synthesis of FPB involves several steps, including the preparation of 3-(1-piperidinylcarbonyl)benzoic acid, which is then converted to 2-fluoro-N-[3-(1-piperidinylcarbonyl)phenyl]benzamide through a reaction with 2-fluorobenzoyl chloride. The purity of the final product is determined through high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
FPB has been extensively studied for its potential use in cancer treatment. It has been shown to induce apoptosis in cancer cells by activating the p53 pathway, which is often disrupted in cancer cells. FPB has also been found to enhance the efficacy of chemotherapy drugs, making it a promising candidate for combination therapy. Additionally, FPB has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C19H19FN2O2 |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
2-fluoro-N-[3-(piperidine-1-carbonyl)phenyl]benzamide |
InChI |
InChI=1S/C19H19FN2O2/c20-17-10-3-2-9-16(17)18(23)21-15-8-6-7-14(13-15)19(24)22-11-4-1-5-12-22/h2-3,6-10,13H,1,4-5,11-12H2,(H,21,23) |
InChI Key |
OYCFBNOXYIUABY-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3F |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.